Cas no 119474-40-7 (Benzene,1,2,3-trifluoro-4-isothiocyanato-)

Benzene,1,2,3-trifluoro-4-isothiocyanato- Properties

Names and Identifiers

• Benzene,1,2,3-trifluoro-4-isothiocyanato-
• 1,2,3-trifluoro-4-isothiocyanatobenzene
• 2,3,4,5,6-PENTAFLUOROPHENYL 3-METHYLBENZENESULPHONATE
• 2,3,4-Trifluorophenylisothiocyanate
• 2,3,4-TRIFLUOROPHENYL ISOTHIOCYANATE, 97
• Benzene, 1,2,3-trifluoro-4-isothiocyanato- (9CI)
• 2,3,4-TRIFLUOROPHENYL ISOTHIOCYANATE
• FT-0642917
• SCHEMBL3229637
• SY320723
• DTXSID10375352
• J-004135
• Benzene, 1,2,3-trifluoro-4-isothiocyanato-
• MFCD02093787
• 2,3,4-Trifluorophenyl isothiocyanate, 97%
• AKOS000212143
• 119474-40-7
• KTNHZGZWGZUKGE-UHFFFAOYSA-N
• 2,3,4-trifluorophenylisothiocyanate
• 2,3,4-Trifluorophenyl isothiocyanate
• DB-041471
• +Expand

• MDL： MFCD02093787
• InChIKey： KTNHZGZWGZUKGE-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H2F3NS/c8-4-1-2-5(11-3-12)7(10)6(4)9/h1-2H
• SMILES： C1=CC(=C(C(=C1F)F)F)N=C=S

Computed Properties

• Exact Mass: 188.98600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 188.98600473g/mol
• Heavy Atom Count: 12
• Complexity: 205
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.6
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 44.4Ų

Experimental Properties

• LogP: 2.83820
• PSA: 44.45000
• Refractive Index: n20/D 1.577(lit.)
• Boiling Point: 210-213 °C(lit.)
• Flash Point: 104 °C
• Color/Form: liquid
• Solubility: Not determined
• Density: 1.43 g/mL at 25 °C(lit.)

Benzene,1,2,3-trifluoro-4-isothiocyanato- Security Information

• WGK Germany：3
• Safety Term：S26-27-36/37/39-45
• Safety Instruction： S26; S27; S36/37/39; S45
• Risk Phrases：R34
• Dangerous goods sign： C
• Hazardous Material transportation number：UN 1760 8/PG 2
• Risk Phrases： 34

Benzene,1,2,3-trifluoro-4-isothiocyanato- Customs Data

• HS CODE：2930909090
• Customs Data：

  China Customs Code:

  2930909090

  Overview:

  2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%